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Compound of Interest

Compound Name: Hpk1-IN-31

Cat. No.: B10856134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of Hpk1-IN-31, a

potent inhibitor of Hematopoietic Progenitor Kinase 1 (HPK1). Adherence to these protocols is

essential for ensuring personal safety, maintaining the integrity of your research, and

minimizing environmental impact. This document offers procedural, step-by-step guidance to

address key operational questions, aiming to be a trusted resource for laboratory safety and

chemical handling.

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Hpk1-IN-31 is not publicly available, based on the

handling guidelines for similar HPK1 inhibitors, the following personal protective equipment is

mandatory when handling this compound to prevent exposure.[1][2]
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PPE Category Item Specifications

Eye Protection Safety Glasses or Goggles
Must have side shields to

protect against splashes.[1][2]

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended. Inspect for

tears or punctures before use.

[1]

Body Protection Laboratory Coat
Standard lab coat to protect

personal clothing.

Respiratory Protection NIOSH-approved respirator

Not generally required for

normal handling of solutions.

Use if there is a risk of

aerosolization or when

handling the powder form

outside of a certified chemical

fume hood.

Health and Safety Information
Based on data for analogous HPK1 inhibitors, Hpk1-IN-31 should be handled with care. One

similar compound, "HPK1 inhibitor 1," is classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects. Standard laboratory safety protocols should be strictly

followed to minimize exposure.

First Aid Measures

In case of exposure, immediate medical attention is crucial. The following are general first aid

procedures based on similar compounds:
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Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide respiratory support.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove any contaminated

clothing.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and consult a physician. Never give

anything by mouth to an unconscious person.

Operational Plan: Handling and Storage
A systematic approach to handling and storing Hpk1-IN-31 is critical for both safety and

compound stability.

Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

For long-term storage of the powder, -20°C is recommended.

Stock solutions, typically in DMSO, should be stored at -80°C for up to 6 months or -20°C for

up to 1 month.

Preparation of Stock Solutions:

All handling of the solid compound and preparation of solutions should be conducted in a

chemical fume hood to minimize the risk of inhalation.

Use appropriate anhydrous solvents, such as DMSO, as recommended by the supplier to

prepare stock solutions.
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Avoid generating dust when working with the solid form.

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot stock

solutions into smaller, single-use volumes.

Experimental Use:

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

When using the compound in experiments, such as cell culture, adhere to standard aseptic

techniques.

Disposal Plan
Proper disposal of Hpk1-IN-31 and any contaminated materials is vital to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Unused Hpk1-IN-31 and any solutions containing the compound must be

disposed of as chemical waste. Do not pour down the drain.

Contaminated Materials: All disposable materials that have come into contact with Hpk1-IN-
31, such as pipette tips, gloves, and empty containers, should be collected in a designated

and sealed waste bag for disposal as chemical waste.

Regulatory Compliance: All waste must be disposed of through your institution's

environmental health and safety (EHS) office, in accordance with all local, state, and federal

regulations.

Experimental Workflow for Handling Hpk1-IN-31
The following diagram outlines the standard operational workflow for handling Hpk1-IN-31 from

receipt to disposal.
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Caption: A step-by-step workflow for the safe handling of Hpk1-IN-31.
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HPK1 Signaling Pathway
Hematopoietic Progenitor Kinase 1 (HPK1), also known as MAP4K1, is a crucial negative

regulator of T-cell receptor (TCR) signaling. Upon TCR engagement, HPK1 is activated and

subsequently phosphorylates downstream signaling molecules, which leads to a dampening of

T-cell activation and proliferation. Hpk1-IN-31, as an inhibitor of HPK1, blocks this negative

feedback loop, thereby enhancing T-cell-mediated immune responses.
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Caption: Hpk1-IN-31 inhibits the negative regulatory function of HPK1 on T-cell signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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